Cas no 131034-44-1 (Benzoic acid, 4-(acetyloxy)-2-fluoro-)

• Product Name: Benzoic acid, 4-(acetyloxy)-2-fluoro-
• CAS No: 131034-44-1
• MF: C₉H₇FO₄
• MW: 198.147886514664
• CID: 1230500
• Update Time: 2024-08-05

Benzoic acid, 4-(acetyloxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(acetyloxy)-2-fluoro-
• 4-acetoxy-2-fluorobenzoic acid

• Inchi： 1S/C9H7FO4/c1-5(11)14-6-2-3-7(9(12)13)8(10)4-6/h2-4H,1H3,(H,12,13)
• InChI Key： CVRUBIOUACCYQY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC(C)=O)C=C1F

Computed Properties

• Exact Mass: 198.03281

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 321.2±32.0 °C(Predicted)
• PSA: 63.6
• pka: 3.12±0.10(Predicted)